Cas no 1218790-51-2 ((E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester)

• Product Name: (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester
• CAS No: 1218790-51-2
• MF: C₁₈H₂₂BNO₄
• MW: 327.18258523941
• MDL: MFCD11113044
• CID: 856195
• Update Time: 2025-10-29

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-2-cyano-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
• 4-(2-Cyano-3-ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid pinacol ester
• 2-Cyano-3-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxa-borolan-2-yl)-phenyl]-acrylic acid ethyl ester
• A-9213
• AMTB130
• (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester

• MDL： MFCD11113044
• Inchi： 1S/C18H22BNO4/c1-6-22-16(21)14(12-20)11-13-7-9-15(10-8-13)19-23-17(2,3)18(4,5)24-19/h7-11H,6H2,1-5H3/b14-11+
• InChI Key： DNALFJBPPFISJQ-SDNWHVSQSA-N
• SMILES： O1B(C2C=CC(/C=C(\C#N)/C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 327.16400

Experimental Properties

• Melting Point: 104-108 °C
• PSA: 68.55000
• LogP: 2.45588

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester

Introduction to (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic Acid, Pinacol Ester (CAS No. 1218790-51-2)

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester, with the CAS number 1218790-51-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This boronic acid derivative is particularly valued for its unique structural properties and its potential applications in various scientific and industrial domains.

The compound's structure features a phenyl ring substituted with a 2-cyano-3-ethoxy-3-oxoprop-1-enyl group, which contributes to its distinct reactivity and functionality. The presence of a boronic acid moiety and a pinacol ester group enhances its solubility and stability, making it an attractive candidate for use in organic synthesis and catalytic processes.

In recent years, there has been growing interest in the applications of boronic acid derivatives due to their role as key intermediates in the synthesis of pharmaceuticals and advanced materials. The (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester has been studied for its potential in cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are widely used in the construction of complex organic molecules.

One of the most compelling aspects of this compound is its utility in the development of novel drug candidates. Boronic acids are known to exhibit inhibitory effects on various enzymes and have been incorporated into drugs targeting diseases such as cancer and diabetes. The specific arrangement of functional groups in the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester structure allows for selective interactions with biological targets, making it a promising scaffold for drug discovery.

Recent research has highlighted the compound's role in materials science, particularly in the development of organic electronic devices. The boronic acid derivative's ability to form stable complexes with metals and other organic molecules makes it suitable for use as a ligand in catalytic systems. Additionally, its photochemical properties have been explored for applications in optoelectronic materials.

The synthesis of the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical and industrial applications.

In conclusion, the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester (CAS No. 1218790-51-2) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists working on cutting-edge developments in these fields. As research continues to uncover new applications for this compound, its importance is likely to grow even further.